(3-Methoxy-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester
Cat. No. B8415314
M. Wt: 211.21 g/mol
InChI Key: FPEBORQHZZWLBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07507729B2
Procedure details
As described for example 112a, (3-methoxy-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester in ethanol was reacted with hydrazine hydrate (1.2 equivalents) at rt for 16 h. The mixture was concentrated and crystallized from ethanol/diisopropylether and the compound was obtained as a white solid (yield: 83%). MS: m/e=220.1 [M+Na]+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
83%
Identifiers
|
REACTION_CXSMILES
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C([O:3][C:4](=O)[CH2:5][N:6]1[CH:11]=[CH:10][CH:9]=[C:8]([O:12][CH3:13])[C:7]1=[O:14])C.O.[NH2:17][NH2:18]>C(O)C>[CH3:13][O:12][C:8]1[C:7](=[O:14])[N:6]([CH2:5][C:4]([NH:17][NH2:18])=[O:3])[CH:11]=[CH:10][CH:9]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)OC(CN1C(C(=CC=C1)OC)=O)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O.NN
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
|
crystallized from ethanol/diisopropylether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
COC=1C(N(C=CC1)CC(=O)NN)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 83% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
